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Compound of Interest

Compound Name: Potassium sodium carbonate

Cat. No.: B087327

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of molten potassium
sodium carbonate and its eutectic mixtures as a high-temperature solvent for carbon dioxide
(CO2) capture. The information compiled here is intended to guide researchers in setting up
and conducting experiments to evaluate and optimize this technology for various applications,
from industrial flue gas treatment to specialized processes in drug development where high-
purity CO2 streams are required.

Principle of CO2 Capture in Molten Carbonate

Molten alkali carbonates, particularly eutectic mixtures of potassium and sodium carbonate,
offer a promising medium for post-combustion CO2 capture at high temperatures (450-700°C).
The fundamental principle lies in the chemical reaction between the acidic gas (CO2) and the
basic molten carbonate, leading to the formation of other species in the melt. The primary
capture mechanism involves the reaction of CO2 with oxide ions present in the molten salt to
form carbonate ions. This process can be enhanced by the inherent decomposition of the
carbonate melt at high temperatures, which produces alkali oxides that readily react with CO2.

The key chemical interaction for CO2 dissolution in a molten carbonate mixture is the reaction
with the carbonate ion to form a pyrosilicate-like species:

CO2 + CO32 & C2052~
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This chemical dissolution is the dominant mechanism for CO2 solubility in the molten salt.

Quantitative Data on CO2 Capture Performance

The efficiency and capacity of molten potassium sodium carbonate systems for CO2 capture
are influenced by several factors, including temperature, gas composition, and the specific
composition of the carbonate mixture. The following tables summarize key quantitative data
extracted from various studies.

Parameter Value Conditions Reference

N Increases with
CO2 Solubility 673 Kto 1173 K [1]
temperature

Poor in molten

) chlorides (e.g., LiCl- 450 °C, 50 kPa CO2
CO2 Absorption ) [2]
KCI) compared to partial pressure
carbonates

650 °C, 20 mL-min—!

Methane (CHa4) Yield )
CO: flow rate in

(in electrochemical Maximum of 25.41% ) [3]
) Li1.427Nao.359K0.214CO

reduction) ]

3~ 0.15LiOH

Natural Gas
CO2 Capture Rate ]

Up to 90% Combined Cycle flue [4115]

(MCFC)

gas

CO2 Capture
Capacity (K2COs- Upto197.6 mg CO2/g - [6]
promoted MgO)

Experimental Protocols
Preparation of Molten Carbonate Electrolyte

This protocol describes the preparation of a eutectic mixture of lithium, sodium, and potassium
carbonates, which can be adapted for a binary potassium-sodium carbonate system by
adjusting the components and their ratios.
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Materials:

Lithium carbonate (Li=2CO3)

e Sodium carbonate (Naz2COs)

e Potassium carbonate (K2CO3)

 Ball mill

e Drying oven

» High-temperature reactor (e.g., tube furnace)
 Inert gas supply (e.g., Argon)

Procedure:

o Determine the desired molar ratio of the carbonate salts to form the eutectic mixture. For
example, a common ternary eutectic is 43.5:31.5:25 mol% of Li2CO3-Na2C03-K2CO0s.[1]

* Weigh the appropriate amounts of each carbonate salt.

e Thoroughly mix the salts using a ball-milling method to ensure a homogenous mixture.
o Dry the mixture at 200°C for over 12 hours to remove any residual moisture.[3]

» Place the dried mixture into the reactor.

e Heat the reactor to 750°C under an Argon atmosphere and hold for 2 hours to ensure
complete melting and formation of a uniform electrolyte.[3]

e The molten salt is now ready for the CO2 capture experiment at the desired operating
temperature.

CO2 Absorption Measurement in a Bubble Column
Reactor
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This protocol outlines a method for determining the CO2 absorption performance of the
prepared molten carbonate.

Apparatus:

e Bubble column reactor made of a material resistant to high temperatures and corrosion (e.g.,
stainless steel or a high-nickel alloy).

e Gas supply system for CO2 and a carrier gas (e.g., N2).
» Mass flow controllers to regulate gas flow rates.

o Gas analysis system (e.g., gas chromatograph or non-dispersive infrared (NDIR) sensor) to
measure the CO2 concentration at the reactor outlet.

o Temperature control system for the reactor.
Procedure:

e Load the prepared and pre-melted potassium sodium carbonate mixture into the bubble
column reactor.

o Heat the reactor to the desired experimental temperature (e.g., 500-700°C) and maintain it.

 Introduce a controlled flow of a gas mixture containing a known concentration of CO2 into
the bottom of the reactor, allowing it to bubble through the molten salt.

» Continuously monitor the CO2 concentration in the gas exiting the top of the reactor using
the gas analysis system.

e The amount of CO2 absorbed by the molten carbonate can be calculated from the difference
in CO2 concentration between the inlet and outlet gas streams and the gas flow rate.

» Vary operational parameters such as gas flow rate and temperature to investigate their effect
on CO2 absorption.[7]

Visualizations
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CO2 Capture Mechanism in Molten Carbonate

The following diagram illustrates the chemical pathway for CO2 capture in molten carbonate,
highlighting the key reaction.

CO2 Capture Mechanism in Molten Carbonate
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Caption: Chemical pathway of CO2 absorption in molten carbonate.

Experimental Workflow for CO2 Absorption Studies

This diagram outlines the typical experimental workflow for evaluating the CO2 capture
performance of molten potassium sodium carbonate.
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Experimental Workflow for CO2 Absorption
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Caption: Workflow for molten carbonate CO2 capture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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